![molecular formula C12H12IN3OS B3449188 2-iodo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide](/img/structure/B3449188.png)
2-iodo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide
Overview
Description
2-iodo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities.
Mechanism of Action
The mechanism of action of 2-iodo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It also disrupts the cell cycle and induces DNA damage, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to modulate several biochemical and physiological processes in cancer cells. It inhibits the activity of several enzymes involved in cancer progression, such as matrix metalloproteinases and topoisomerases. It also modulates the expression of several genes involved in cell cycle regulation, apoptosis, and angiogenesis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-iodo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its potent anticancer activity against a wide range of cancer cell lines. It also exhibits antimicrobial activity, making it a potential candidate for the development of new antibiotics. However, the compound has some limitations, such as its low solubility in water and its potential toxicity, which needs to be further investigated.
Future Directions
There are several future directions for the study of 2-iodo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide. One of the main areas of research is the elucidation of its mechanism of action, which will help in the development of more potent and selective derivatives. Another area of research is the evaluation of its in vivo efficacy and toxicity, which will provide valuable information for its clinical development. Finally, the compound can be further modified to improve its solubility and pharmacokinetic properties, making it a more attractive drug candidate for the treatment of cancer and infectious diseases.
In conclusion, this compound is a promising chemical compound with potential therapeutic applications. Its potent anticancer and antimicrobial activity, along with its modulatory effects on several biochemical and physiological processes, make it a valuable candidate for further research. However, further studies are needed to fully understand its mechanism of action, in vivo efficacy, and toxicity, and to develop more potent and selective derivatives.
Scientific Research Applications
2-iodo-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. It also possesses antimicrobial activity against a variety of bacterial and fungal strains.
properties
IUPAC Name |
2-iodo-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12IN3OS/c1-7(2)11-15-16-12(18-11)14-10(17)8-5-3-4-6-9(8)13/h3-7H,1-2H3,(H,14,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKLWYSIKXIKNPV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C(S1)NC(=O)C2=CC=CC=C2I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12IN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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